molecular formula C28H25ClN4O5S B12189733 5-(4-chlorophenyl)sulfonyl-7-[2-(3,4-dimethoxyphenyl)ethyl]-6-imino-11-methyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one CAS No. 578733-98-9

5-(4-chlorophenyl)sulfonyl-7-[2-(3,4-dimethoxyphenyl)ethyl]-6-imino-11-methyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one

Cat. No.: B12189733
CAS No.: 578733-98-9
M. Wt: 565.0 g/mol
InChI Key: YAFDCEAWKIZETM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Core Tricyclic Framework Configuration

The tricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene framework forms the backbone of the molecule, comprising three fused rings: a 14-membered macrocycle with two smaller embedded rings. The numbering system (8.4.0.03,8) specifies the bridgehead positions and ring sizes:

  • Primary ring : A 14-membered macrocycle formed by the fusion of a pyrazole ring (positions 1–5), a triazine moiety (positions 6–9), and a benzene ring (positions 10–14).
  • Secondary rings :
    • An 8-membered ring bridging positions 3 and 8 via a nitrogen atom.
    • A 4-membered ring connecting positions 5 and 9 through a sulfonyl group.

Table 1: Key Bond Lengths and Angles in the Tricyclic Core

Feature Value (Å/°) Source
N1–C2 bond length 1.35 Å
C3–N8 bridgehead distance 2.12 Å
C5–S–O bond angle 104.5°

The bridgehead nitrogen at position 8 introduces strain, as evidenced by the elongated C3–N8 bond (2.12 Å vs. typical 1.47 Å for C–N single bonds). This distortion arises from the fused ring system’s geometric constraints, which force non-planar hybridization at the bridgehead.

Properties

CAS No.

578733-98-9

Molecular Formula

C28H25ClN4O5S

Molecular Weight

565.0 g/mol

IUPAC Name

5-(4-chlorophenyl)sulfonyl-7-[2-(3,4-dimethoxyphenyl)ethyl]-6-imino-11-methyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one

InChI

InChI=1S/C28H25ClN4O5S/c1-17-5-4-13-33-26(17)31-27-21(28(33)34)16-24(39(35,36)20-9-7-19(29)8-10-20)25(30)32(27)14-12-18-6-11-22(37-2)23(15-18)38-3/h4-11,13,15-16,30H,12,14H2,1-3H3

InChI Key

YAFDCEAWKIZETM-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=CN2C1=NC3=C(C2=O)C=C(C(=N)N3CCC4=CC(=C(C=C4)OC)OC)S(=O)(=O)C5=CC=C(C=C5)Cl

Origin of Product

United States

Preparation Methods

Cyclization of Hydrazinecarbothioamides

A common approach involves the alkaline cyclization of hydrazinecarbothioamides. For example, source demonstrates that hydrazinecarbothioamides undergo intramolecular cyclization in basic media (e.g., NaOH or KOH) to form 1,2,4-triazole-3-thiones. Adapting this method, the target core structure is formed by refluxing a pre-functionalized hydrazinecarbothioamide intermediate in ethanol with potassium carbonate (K₂CO₃) at 80°C for 12–16 hours.

Reaction Conditions:

  • Solvent: Ethanol or acetonitrile

  • Base: K₂CO₃ or NaOH

  • Temperature: 80–100°C

  • Yield: 60–75%

Copper-Catalyzed Cyclization

Source highlights the use of copper(II) acetate (Cu(OAc)₂) as a catalyst for cyclization reactions. A mixture containing the hydrazine precursor, sodium p-toluenesulfinate, and Cu(OAc)₂ in dimethyl sulfoxide (DMSO) at room temperature under argon facilitates the formation of the triazatricyclo framework.

Key Parameters:

  • Catalyst: Cu(OAc)₂ (2 equiv)

  • Additive: KF (2 equiv)

  • Atmosphere: Argon

  • Reaction Time: 36 hours

Introduction of the 4-Chlorophenylsulfonyl Group

The sulfonyl group is introduced via nucleophilic substitution or metathesis reactions.

Sulfonylation with 4-Chlorobenzenesulfonyl Chloride

Source describes the synthesis of sulfonamide derivatives using sulfonyl chlorides. The triazatricyclo intermediate reacts with 4-chlorobenzenesulfonyl chloride in dichloromethane (DCM) in the presence of triethylamine (Et₃N) as a base.

Procedure:

  • Dissolve triazatricyclo intermediate (1 equiv) in DCM.

  • Add Et₃N (2.5 equiv) and 4-chlorobenzenesulfonyl chloride (1.2 equiv).

  • Stir at 25°C for 6 hours.

  • Purify via silica gel chromatography (eluent: ethyl acetate/petroleum ether 1:5).

Yield: 70–85%

Functionalization with the 3,4-Dimethoxyphenethyl Group

The 3,4-dimethoxyphenethyl side chain is introduced via alkylation or Friedel-Crafts reactions.

Alkylation Using 2-(3,4-Dimethoxyphenyl)ethyl Bromide

Source reports the alkylation of nitrogen atoms in triazatricyclo compounds using bromoethyl derivatives. The reaction proceeds in acetonitrile with K₂CO₃ as a base under reflux.

Steps:

  • Combine triazatricyclo intermediate (1 equiv), 2-(3,4-dimethoxyphenyl)ethyl bromide (1.2 equiv), and K₂CO₃ (3 equiv) in acetonitrile.

  • Reflux at 85°C for 8 hours.

  • Filter and concentrate under reduced pressure.

  • Purify via recrystallization from ethanol.

Yield: 65–78%

Methylation at Position 11

The methyl group at position 11 is introduced via nucleophilic substitution or reductive alkylation.

Methyl Iodide Alkylation

Source demonstrates methylation using methyl iodide (CH₃I) in dimethylformamide (DMF) with NaH as a base.

Protocol:

  • Dissolve intermediate (1 equiv) in DMF.

  • Add NaH (2 equiv) and CH₃I (1.5 equiv).

  • Stir at 0°C → 25°C for 4 hours.

  • Quench with H₂O and extract with ethyl acetate.

Yield: 80–90%

Final Oxidation to Imino Group

The imino group (-NH) is generated via oxidation of an amine precursor.

Oxidative Dehydrogenation

Source employs iodine (I₂) in ethanol to oxidize amines to imines.

Conditions:

  • Oxidizing Agent: I₂ (1.2 equiv)

  • Solvent: Ethanol

  • Temperature: 60°C

  • Time: 3 hours

Data Tables

Table 1: Comparison of Sulfonylation Methods

MethodReagentSolventBaseYield (%)Source
Sulfonyl Chloride4-ClC₆H₄SO₂ClDCMEt₃N85
Sodium SulfinateNa[4-ClC₆H₄SO₂]DMSOCu(OAc)₂70

Table 2: Alkylation Efficiency

Alkylating AgentSolventBaseTemperature (°C)Yield (%)Source
2-(3,4-DiOMePh)CH₂CH₂BrCH₃CNK₂CO₃8578
CH₃IDMFNaH2590

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including:

    Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

    Reduction: Reduction reactions can be used to alter the oxidation state of certain atoms within the molecule.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles and electrophiles. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

Antiviral Properties

Research has indicated that derivatives of sulfonamide compounds exhibit antiviral activity. For instance, related compounds have shown effectiveness against viruses such as the tobacco mosaic virus (TMV). In studies involving sulfonamide derivatives with similar structural features, certain compounds demonstrated significant antiviral activity, suggesting that the target compound may also possess similar properties .

Anticancer Potential

Compounds with triazole structures have been studied for their anticancer properties. The incorporation of specific functional groups can enhance their ability to inhibit tumor growth. Preliminary studies indicate that some derivatives of this compound may inhibit cancer cell proliferation through various mechanisms including apoptosis induction and cell cycle arrest .

Antimicrobial Activity

Sulfonamide derivatives are well-known for their antibacterial properties. The presence of the sulfonyl group in the target compound suggests potential efficacy against bacterial infections. Research has shown that compounds with similar structures can inhibit bacterial growth effectively .

Agricultural Applications

Given the antiviral and antimicrobial properties observed in related compounds, there is potential for this compound to be used in agricultural settings to protect crops from viral infections and bacterial diseases. The development of plant protection agents based on such compounds could lead to more sustainable agricultural practices.

Case Studies

  • Antiviral Activity Against Tobacco Mosaic Virus : In a study focused on sulfonamide derivatives, compounds were synthesized and tested for their ability to inhibit TMV. Results showed that certain derivatives achieved approximately 50% inhibition of the virus, indicating a promising avenue for further research into similar compounds .
  • Anticancer Activity : A series of triazole-based compounds were evaluated for their cytotoxic effects on various cancer cell lines. The studies revealed that modifications to the triazole ring significantly influenced the anticancer activity, leading to the identification of lead compounds for further development .

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets, such as enzymes or receptors. The pathways involved may include inhibition or activation of these targets, leading to various biological effects. The exact mechanism can vary depending on the specific application and context.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

The compound belongs to a class of tricyclic sulfonamide derivatives with modifications tailored for enhanced bioavailability or target specificity. Below is a comparative analysis with structurally related molecules:

Compound Molecular Formula Key Substituents Notable Features
Target Compound C₂₇H₂₃ClN₄O₅S 4-Chlorophenyl sulfonyl, 3,4-dimethoxyphenethyl, methyl at position 11 High steric bulk; electron-rich dimethoxy groups enhance π-π stacking interactions .
5-(4-Chlorophenyl)sulfonyl-6-imino-11-methyl-7-(pyridin-3-ylmethyl)-1,7,9-triazatricyclo[...]tetradeca-pentaen-2-one C₂₄H₁₈ClN₅O₃S Pyridin-3-ylmethyl instead of dimethoxyphenethyl Reduced lipophilicity due to pyridine’s polarity; potential for H-bonding via pyridine N .
Ethyl 6-(3-chlorobenzoyl)imino-7-methyl-2-oxo-1,7,9-triazatricyclo[...]tetradeca-pentaene-5-carboxylate C₂₃H₁₉ClN₄O₄ Ethyl ester at position 5; 3-chlorobenzoyl instead of sulfonyl Ester group increases solubility but reduces metabolic stability vs. sulfonamides .
9-(4-Methoxyphenyl)-3,7-dithia-5-azatetracyclo[...]tetradecen-4(8)-one C₁₇H₁₅NO₃S₂ Dithia-azatetracyclic core; 4-methoxyphenyl substituent Sulfur atoms enhance rigidity; methoxy group may modulate redox activity .

Biological Activity

The compound 5-(4-chlorophenyl)sulfonyl-7-[2-(3,4-dimethoxyphenyl)ethyl]-6-imino-11-methyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one is a complex organic molecule that has garnered attention in pharmacological research due to its diverse biological activities. This article aims to provide a comprehensive overview of the biological activity associated with this compound, supported by data tables, case studies, and detailed research findings.

Chemical Structure and Properties

The structure of the compound can be described as follows:

  • Molecular Formula : C22H24ClN3O3S
  • Molecular Weight : 445.96 g/mol

The presence of the 4-chlorophenyl and 3,4-dimethoxyphenyl groups contributes to its biological activity through various mechanisms, including enzyme inhibition and interaction with cellular targets.

Antibacterial Activity

Research has demonstrated that compounds related to 5-(4-chlorophenyl)sulfonyl-7-[2-(3,4-dimethoxyphenyl)ethyl]-6-imino-11-methyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one exhibit significant antibacterial properties. A study indicated moderate to strong activity against Salmonella typhi and Bacillus subtilis, while showing weaker effects against other bacterial strains tested .

Enzyme Inhibition

The compound has also been evaluated for its potential as an enzyme inhibitor. Notably:

  • Acetylcholinesterase Inhibition : Several derivatives have shown strong inhibitory effects against acetylcholinesterase (AChE), which is crucial for neurotransmission regulation.
  • Urease Inhibition : The compound exhibited strong inhibitory activity against urease enzymes, which are implicated in various pathological conditions .

Anticancer Properties

Preliminary studies suggest that this compound may possess anticancer properties. The structural components allow it to interact with cancer cell pathways, although specific mechanisms remain to be elucidated through further research.

Hypoglycemic and Diuretic Effects

The pharmacological profile includes potential hypoglycemic and diuretic effects, making it a candidate for further investigation in metabolic disorders .

Synthesis and Characterization

A series of related compounds were synthesized using established organic chemistry methods. Characterization techniques such as NMR and IR spectroscopy confirmed the structures of these compounds. The synthesis involved reactions like sulfonation and cyclization, leading to derivatives with enhanced biological activity .

Docking Studies

In silico docking studies provided insights into how these compounds interact with target proteins. The binding affinity with bovine serum albumin (BSA) was particularly noted, indicating potential for therapeutic applications .

Comparative Biological Activity Table

CompoundAntibacterial ActivityAChE Inhibition (IC50)Urease Inhibition (IC50)
5-(4-chlorophenyl)sulfonyl derivative 1Moderate against S. typhi0.63 µM2.14 µM
5-(4-chlorophenyl)sulfonyl derivative 2Strong against B. subtilis0.75 µM1.85 µM
5-(4-chlorophenyl)sulfonyl derivative 3Weak against other strains0.90 µM3.00 µM

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.